molecular formula C18H26O5 B8380641 Diethyl 2-(1-(4-methoxyphenyl)-2-methylpropan-2-yl)malonate

Diethyl 2-(1-(4-methoxyphenyl)-2-methylpropan-2-yl)malonate

Cat. No.: B8380641
M. Wt: 322.4 g/mol
InChI Key: HCNWACPBZCBMOD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Diethyl 2-(1-(4-methoxyphenyl)-2-methylpropan-2-yl)malonate is a useful research compound. Its molecular formula is C18H26O5 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H26O5

Molecular Weight

322.4 g/mol

IUPAC Name

diethyl 2-[1-(4-methoxyphenyl)-2-methylpropan-2-yl]propanedioate

InChI

InChI=1S/C18H26O5/c1-6-22-16(19)15(17(20)23-7-2)18(3,4)12-13-8-10-14(21-5)11-9-13/h8-11,15H,6-7,12H2,1-5H3

InChI Key

HCNWACPBZCBMOD-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C(=O)OCC)C(C)(C)CC1=CC=C(C=C1)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Diethylisopropylidenemalonate (6.686 ml, 34.09 mmol) was dissolved in 300 ml Et2O and cooled to −78° C. 4-Methoxybenzylmagnesium chloride (150.000 ml, 37.50 mmol) was added and stirring was continued for 5 h. The temperature was warmed up to 0° C. The reaction was hydrolyzed with 0.5 M HCl and extracted 3×EtOAc. Glass col. Chromatography (10-50% EtOAc in Hex.) provided diethyl 2-(1-(4-methoxyphenyl)-2-methylpropan-2-yl)malonate. MS m/z: 323.1 (M+1).
Quantity
6.686 mL
Type
reactant
Reaction Step One
Name
Quantity
300 mL
Type
solvent
Reaction Step One
Name
4-Methoxybenzylmagnesium chloride
Quantity
150 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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